Cas no 832082-22-1 (1-Pentyne, 5-(2,2-dimethoxyethoxy)-)

• Product name: 1-Pentyne, 5-(2,2-dimethoxyethoxy)-
• CAS No: 832082-22-1
• MF: C₉H₁₆O₃
• MW: 172.22154
• CID: 676910
• PubChem ID: 71416122

1-Pentyne, 5-(2,2-dimethoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentyne, 5-(2,2-dimethoxyethoxy)-
• 5-(2,2-dimethoxyethoxy)pent-1-yne
• SCHEMBL4183951
• 832082-22-1
• DTXSID30835524
• GPPYECNWOLTHMM-UHFFFAOYSA-N

• Inchi： InChI=1S/C9H16O3/c1-4-5-6-7-12-8-9(10-2)11-3/h1,9H,5-8H2,2-3H3
• InChI Key： GPPYECNWOLTHMM-UHFFFAOYSA-N
• SMILES： COC(COCCCC#C)OC

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 27.7Ų